6-Benzamido-4-methoxy-m-toluidine

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: N-(2-amino-5-methoxy-4-methylphenyl)benzamide
• InChI: InChI=1S/C15H16N2O2/c1-10-8-12(16)13(9-14(10)19-2)17-15(18)11-6-4-3-5-7-11/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key: KAVWVBYOIOLTTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)NC(=O)C2=CC=CC=C2)N

Description

Fast Violet B Salt is a diazonium salt, primarily used in cytochemical staining methods. It is known for its application in staining alkaline phosphatase in leukocytes, hexosaminidase in cells, and studying lysosomal membrane stability .

Preparation Methods

Fast Violet B Salt is synthesized through the diazotization of 4-amino-5-methoxy-2-methylbenzanilide, followed by coupling with zinc chloride. The reaction conditions typically involve maintaining a low temperature to stabilize the diazonium compound . Industrial production methods are similar but scaled up to accommodate larger quantities.

Chemical Reactions Analysis

Fast Violet B Salt undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions, although this is less common.

Reduction: The diazonium group can be reduced to form corresponding amines.

Substitution: The diazonium group can be substituted with other nucleophiles, such as halides or hydroxides, to form different compounds.

Common reagents used in these reactions include reducing agents like sodium sulfite and nucleophiles like potassium iodide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Fast Violet B Salt has a wide range of applications in scientific research:

Chemistry: Used in various staining techniques to visualize chemical reactions.

Biology: Employed in staining cells to study enzyme activities and cellular structures.

Medicine: Utilized in diagnostic procedures to identify specific enzymes in tissues.

Industry: Applied in quality control processes to detect the presence of certain compounds

Mechanism of Action

The mechanism of action of Fast Violet B Salt involves its ability to form colored complexes with specific enzymes. For example, in the presence of alkaline phosphatase, it forms a colored precipitate, allowing for the visualization of enzyme activity. The molecular targets include enzymes like alkaline phosphatase and hexosaminidase, and the pathways involve the formation of diazonium complexes .

Comparison with Similar Compounds

Fast Violet B Salt is unique due to its specific staining properties and stability. Similar compounds include:

• Fast Red Violet LB Salt
• Fast Blue BB Salt
• Fast Garnet GBC Salt

These compounds share similar staining properties but differ in their specific applications and stability under various conditions .